Cas no 1079651-21-0 ((1-Methylisoquinolin-3-yl)methanamine)

• Product Name: (1-Methylisoquinolin-3-yl)methanamine
• CAS No: 1079651-21-0
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 1088984
• PubChem ID: 57658929
• Update Time: 2025-04-20

(1-Methylisoquinolin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-Methylisoquinolin-3-yl)methanamine
• 1-(1-Methylisoquinolin-3-yl)methanamine
• JVONDARQVSMQBF-UHFFFAOYSA-N
• 1-Methyl-3-isoquinolinemethanamine
• SCHEMBL3636792
• DB-421714
• 1079651-21-0
• DTXSID60727448

• Inchi： 1S/C11H12N2/c1-8-11-5-3-2-4-9(11)6-10(7-12)13-8/h2-6H,7,12H2,1H3
• InChI Key： JVONDARQVSMQBF-UHFFFAOYSA-N
• SMILES： N1C(CN)=CC2C=CC=CC=2C=1C

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų